molecular formula C19H25FN2O2 B5690014 2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one

2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one

Cat. No. B5690014
M. Wt: 332.4 g/mol
InChI Key: DVCLATJDMVTGEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This spirocyclic compound has a unique structure that makes it a promising candidate for drug development, particularly in the field of cancer research.5]undecan-3-one.

Mechanism of Action

The mechanism of action of 2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one involves the inhibition of tubulin polymerization, which is essential for cell division. This compound binds to the colchicine binding site on tubulin and prevents the formation of microtubules, which are necessary for cell division. This leads to cell cycle arrest and ultimately induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one are still being studied. However, studies have shown that this compound has low toxicity towards normal cells and tissues, making it a promising candidate for cancer treatment. Additionally, this compound has been shown to have anti-inflammatory and analgesic effects, which could have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one is its potent cytotoxic activity against cancer cells. This makes it a promising candidate for cancer treatment, particularly in cases where traditional chemotherapy has failed. Additionally, this compound has low toxicity towards normal cells and tissues, making it a safer alternative to traditional chemotherapy drugs.
However, there are also limitations to using 2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one in lab experiments. One of the main limitations is the difficulty in synthesizing this compound, which can be time-consuming and expensive. Additionally, the mechanism of action of this compound is still not fully understood, which can make it challenging to optimize its use in cancer treatment.

Future Directions

There are several future directions for research on 2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one. One direction is to further study the mechanism of action of this compound, particularly its interaction with tubulin. This could lead to the development of more potent and selective tubulin inhibitors for cancer treatment.
Another future direction is to optimize the synthesis method for 2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one to improve yield and purity. This could make it more accessible for researchers to study its potential applications in various fields.
Finally, future research could focus on exploring the potential applications of 2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one in other fields, such as anti-inflammatory and analgesic drug development. This could expand the potential uses of this compound beyond cancer treatment.
Conclusion:
In conclusion, 2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one is a promising compound with potential applications in cancer treatment and other fields. The synthesis method for this compound has been optimized, and studies have shown its potent cytotoxic activity against cancer cells. While there are limitations to using this compound in lab experiments, future research directions could lead to the development of more potent and selective tubulin inhibitors for cancer treatment and other potential applications.

Synthesis Methods

The synthesis of 2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one involves the reaction of 4-fluoro-2-methylbenzoyl chloride with 2-ethyl-2,9-diazaspiro[5.5]undecan-3-one in the presence of a base such as triethylamine. The reaction proceeds through a nucleophilic substitution mechanism to yield the desired product. This synthesis method has been reported in several scientific journals and has been optimized for high yield and purity.

Scientific Research Applications

2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one has shown promising results in various scientific research applications. One of the most significant applications of this compound is in cancer research. Studies have shown that this compound has potent cytotoxic activity against several cancer cell lines, including breast, colon, and lung cancer cells. Additionally, this compound has been shown to induce apoptosis in cancer cells, which is a crucial mechanism for cancer treatment.

properties

IUPAC Name

2-ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H25FN2O2/c1-3-21-13-19(7-6-17(21)23)8-10-22(11-9-19)18(24)16-5-4-15(20)12-14(16)2/h4-5,12H,3,6-11,13H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DVCLATJDMVTGEO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CC2(CCC1=O)CCN(CC2)C(=O)C3=C(C=C(C=C3)F)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H25FN2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

332.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Ethyl-9-(4-fluoro-2-methylbenzoyl)-2,9-diazaspiro[5.5]undecan-3-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.